Cas no 2137690-08-3 (Piperazine, 2-(2-cyclopropylethyl)-)

• Product Name: Piperazine, 2-(2-cyclopropylethyl)-
• CAS No: 2137690-08-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5287487
• Update Time: 2025-05-27

Piperazine, 2-(2-cyclopropylethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-(2-cyclopropylethyl)-

• Inchi： 1S/C9H18N2/c1-2-8(1)3-4-9-7-10-5-6-11-9/h8-11H,1-7H2
• InChI Key： FJIIFNPOCLPSMH-UHFFFAOYSA-N
• SMILES： N1CCNCC1CCC1CC1

Additional information on Piperazine, 2-(2-cyclopropylethyl)-

Comprehensive Overview of Piperazine, 2-(2-cyclopropylethyl)- (CAS No. 2137690-08-3): Properties, Applications, and Industry Insights

Piperazine, 2-(2-cyclopropylethyl)- (CAS No. 2137690-08-3) is a specialized organic compound belonging to the piperazine derivatives family. Its unique molecular structure, featuring a cyclopropylethyl substituent, makes it a valuable intermediate in pharmaceutical synthesis and material science. This article delves into its chemical properties, industrial applications, and emerging trends, addressing common queries like "What is Piperazine, 2-(2-cyclopropylethyl)- used for?" and "How is CAS 2137690-08-3 synthesized?" to align with current search trends.

The compound's molecular formula and structural features contribute to its versatility. Researchers highlight its role in designing bioactive molecules, particularly in modulating receptor interactions. Recent studies explore its potential in central nervous system (CNS) drug development, a hot topic in 2024 due to growing interest in neurodegenerative therapies. The cyclopropyl group enhances metabolic stability, a property frequently searched by medicinal chemists optimizing drug candidates.

In industrial settings, Piperazine, 2-(2-cyclopropylethyl)- serves as a building block for high-performance polymers. Its incorporation into polyamide resins improves thermal resistance, addressing sustainability demands in automotive and aerospace sectors. Manufacturers increasingly search for "heat-resistant polymer additives 2024," making this application particularly relevant. The compound's low toxicity profile (confirmed by OECD guidelines) further supports its adoption in green chemistry initiatives.

Synthetic routes to CAS 2137690-08-3 often involve reductive amination protocols, with recent advancements utilizing flow chemistry for improved yield (85-92%). These methods answer frequent queries about "scalable synthesis of cyclopropylethyl-piperazine." Analytical characterization typically combines GC-MS and NMR spectroscopy, with the proton NMR singlet at δ 2.4 ppm serving as a diagnostic marker for quality control.

The global market for piperazine derivatives is projected to grow at 6.8% CAGR (2024-2030), driven by demand for specialty chemicals in Asia-Pacific regions. Regulatory compliance remains crucial, with REACH certification and ICH stability guidelines being top search terms among procurement specialists. Proper storage recommendations (2-8°C under nitrogen) and handling protocols ensure compound integrity during transport and storage.

Emerging research directions include exploring Piperazine, 2-(2-cyclopropylethyl)- in catalysis and metal-organic frameworks (MOFs), reflecting 2024's focus on energy storage materials. Computational studies using DFT calculations predict novel applications in molecular recognition systems, addressing trending searches about "AI-assisted compound property prediction." These developments position CAS 2137690-08-3 as a compound of continuing scientific interest.

For researchers seeking custom synthesis or bulk quantities, multiple GMP-certified suppliers now offer this compound with >98.5% HPLC purity. Technical specifications often include detailed spectral data sheets and process validation reports, responding to quality assurance requirements frequently searched by pharmaceutical QA professionals. The compound's logP value of 1.2 and water solubility profile make it particularly useful in formulation development.